Cas no 7472-71-1 (Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI))

• Product Name: Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI)
• CAS No: 7472-71-1
• MF: C₁₈H₂₄ClN₃O₁₀
• MW: 477.850264549255
• CID: 576209
• PubChem ID: 54607965
• Update Time: 2025-04-19

Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• Cytosine, 1-b-D-glucopyranosyl-,2',3',4',6'-tetraacetate, monohydrochloride (8CI)
• [3,4,5-triacetyloxy-6-(4-amino-2-oxopyrimidin-1-yl)oxan-2-yl]methyl acetate,hydrochloride
• NSC402019
• 4-Amino-1-(2,3,4,6-tetra-O-acetylhexopyranosyl)pyrimidin-2(1H)-one--hydrogen chloride (1/1)
• DTXSID60714631
• NSC-402019
• 7472-71-1

• Inchi： 1S/C18H23N3O10.ClH/c1-8(22)27-7-12-14(28-9(2)23)15(29-10(3)24)16(30-11(4)25)17(31-12)21-6-5-13(19)20-18(21)26;/h5-6,12,14-17H,7H2,1-4H3,(H2,19,20,26);1H
• InChI Key： AVJZUESEIVQPDZ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 477.11500
• Monoisotopic Mass: 477.1150217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 823
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 543.7°C at 760 mmHg
• Flash Point: 282.6°C
• Refractive Index: 1.597
• PSA: 175.34000
• LogP: 0.46430